Cas no 58237-85-7 (Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester)

Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester structure
58237-85-7 structure
Product Name:Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester
CAS No:58237-85-7
MF:C18H27NO5
MW:337.410685777664
CID:342772
PubChem ID:10497164
Update Time:2025-04-19

Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester
    • butyl 2-butoxy-2-(phenylmethoxycarbonylamino)acetate
    • PNUDWPBIOCLAAD-UHFFFAOYSA-N
    • SCHEMBL11635490
    • N-Benzyloxycarbonyl-2-n-butoxyglycine n-butyl ester
    • 58237-85-7
    • DTXSID80440900
    • Inchi: 1S/C18H27NO5/c1-3-5-12-22-16(17(20)23-13-6-4-2)19-18(21)24-14-15-10-8-7-9-11-15/h7-11,16H,3-6,12-14H2,1-2H3,(H,19,21)
    • InChI Key: PNUDWPBIOCLAAD-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)OCCCC)NC(=O)OCC1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 337.18901
  • Monoisotopic Mass: 337.18892296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 73.9Ų

Experimental Properties

  • PSA: 73.86
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